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Direct Black 19: A Comprehensive Technical Guide
Introduction

Direct Black 19, also known by its Colour Index name C.I. 35255, is a substantive azo dye

widely utilized in various industrial applications.[1][2] As a direct dye, it possesses a high affinity

for cellulosic fibers and can be applied directly to substrates like cotton, viscose, and paper

without the need for a mordant.[3] This guide provides an in-depth overview of the chemical

structure, physicochemical properties, applications, and toxicological profile of Direct Black 19,

tailored for researchers and professionals in drug development and chemical sciences.

Chemical Identity and Structure
Direct Black 19 is a complex multi-azo dye.[2] Its chemical identity is defined by its IUPAC

name, CAS registry number, and molecular formula.

IUPAC Name: sodium 4-amino-3,6-bis[[4-[(2,4-diaminophenyl)diazenyl]phenyl]diazenyl]-5-

hydroxynaphthalene-2,7-disulfonic acid[4]

CAS Number: 6428-31-5[1][2][4][5]

Molecular Formula: C₃₄H₂₇N₁₃Na₂O₇S₂[1][2][3][5][6]

Synonyms: Direct Fast Black G, Indoblack GR, Kayarus Black G, Viscose Black N, and

others.[1][4][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3276460?utm_src=pdf-interest
https://www.benchchem.com/product/b3276460?utm_src=pdf-body
https://www.benchchem.com/product/b3276460?utm_src=pdf-body
https://emperordye.com/tds/direct-black-19.html
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://www.guidechem.com/guideview/lab/direct-black-19.html
https://www.benchchem.com/product/b3276460?utm_src=pdf-body
https://www.benchchem.com/product/b3276460?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-19
https://emperordye.com/tds/direct-black-19.html
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-19
https://www.biosynth.com/p/FD44459/6428-31-5-direct-black-19
https://emperordye.com/tds/direct-black-19.html
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://www.guidechem.com/guideview/lab/direct-black-19.html
https://www.biosynth.com/p/FD44459/6428-31-5-direct-black-19
https://www.cncolorchem.com/upLoad/file/20170323/14902639303820707.pdf
https://emperordye.com/tds/direct-black-19.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-19
https://enochdye.com/pigments/tds/?color2.html
https://www.echemi.com/products/pid_Rock12740-directblack19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical structure of Direct Black 19 is characterized by a central 4-amino-5-

hydroxynaphthalene-2,7-disulfonic acid core linked to two phenylazo groups, which are further

substituted with 2,4-diaminophenylazo moieties.
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Caption: Chemical structure of Direct Black 19.

Physicochemical Properties
Direct Black 19 is typically a black powder.[1][2][7][9][10][11][12] It is soluble in water, forming

a greenish-black solution, and is slightly soluble in ethanol and acetone.[1][2][7][9][11][12] The

dye's color is sensitive to pH and the presence of metal ions. In concentrated sulfuric acid, it

appears greenish-black, turning to a reddish-black precipitate upon dilution.[1][2][7][9][10][11]

An aqueous solution becomes reddish when 10% sulfuric acid is added and turns greenish-
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blue with the addition of concentrated sodium hydroxide.[1][2] The presence of copper ions can

cause the color to become slightly greener.[1][2][7][11][12]

Quantitative Physicochemical Data
Property Value Reference

Molecular Weight 839.77 g/mol [1][2][5][6]

Water Solubility 100 g/L (at 80 °C) [2][7][11][12]

22.67 g/L (at 20 °C) [10][13]

Density 1.49 g/cm³ (at 20 °C) [10]

1.727 g/cm³ [13]

Boiling Point 1379 °C (at 101,325 Pa) [10][13]

Vapor Pressure 0 Pa (at 25 °C) [10][13]

LogP -1.5 (at 20 °C) [10]

Applications
Direct Black 19 is a principal black direct dye primarily used for dyeing and printing on viscose

fabrics.[1][2][3] Its applications extend to other materials, including:

Textiles: Cotton knitwear, blankets, flannelette, silk, and wool/viscose fiber blends.[1][2][3][9]

It can also be used in high-temperature dyeing of polyester blended fabrics in combination

with disperse dyes.[1]

Leather and Paper: It is also utilized in the coloring of leather and paper.[1][2][3][9]

Other Uses: Electrochemical aluminum coloring is another application.[1][2][9]

Toxicology and Safety
The safety profile of Direct Black 19 has been evaluated in several studies. It is classified as

an irritant, potentially causing skin and serious eye irritation, as well as respiratory irritation.[4]

[6][14][15]
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Genotoxicity
Ames Test: In the Salmonella/microsome mammalian test, Direct Black 19 was found to be

an indirect mutagen, inducing frameshift reverse mutations in strains TA-1538 and TA-98,

particularly after metabolic activation.[14] The mutagenic activity increased significantly after

reduction with dithionite.[4][14]

DNA Repair Assay: In an in vitro DNA repair assay using primary rat hepatocyte cultures,

Direct Black 19 did not induce concentration-related DNA repair synthesis.[4][14] This

suggests that in vivo reduction of the azo dye may be necessary for its genotoxicity.[4][14]

Dermal Absorption
A study on rabbit skin was conducted to evaluate the dermal breakdown and absorption of the

disodium salt of C.I. Direct Black 19.

Experimental Protocol: Dermal Absorption Study

The protocol for the dermal absorption study is outlined below.

Test Substance Application: 16.25 mg of the test substance was applied to the skin of

rabbits.[4][14]

Exposure Duration: The exposure period was 144 hours.[4][14]

Sample Collection: Urine and feces were collected at 24-hour intervals throughout the 144-

hour period.[4][14]

Analysis: The collected samples were analyzed for the presence of the substance and its

standard metabolites.

Results: The total recovery of activity was approximately 25% (17.12% in urine and 7.87% in

feces).[4][14] Standard metabolites were not detected.[4][14]
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Dermal Absorption Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Direct Black 19 - Direct Light Fast Black G - Direct Fast Black G from Emperor Chem
[emperordye.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3276460?utm_src=pdf-body-img
https://www.benchchem.com/product/b3276460?utm_src=pdf-custom-synthesis
https://emperordye.com/tds/direct-black-19.html
https://emperordye.com/tds/direct-black-19.html
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://www.guidechem.com/guideview/lab/direct-black-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. C.I. Direct Black 19 | C34H29N13NaO7S2+ | CID 135422073 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Direct Black 19 | 6428-31-5 | FD44459 | Biosynth [biosynth.com]

6. cncolorchem.com [cncolorchem.com]

7. Direct black 19(direct black g) TDS|Direct black 19(direct black g) from Chinese supplier
and producer - DIRECT BLACK DYES - Enoch dye [enochdye.com]

8. echemi.com [echemi.com]

9. Direct Black 19 | 6428-31-5 [chemicalbook.com]

10. C.I.Direct Black 19 [chembk.com]

11. Direct Black 19|CAS No: 6428-31-5 - Direct dye [chinainterdyes.com]

12. Direct Black 19 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

13. Cas 6428-31-5,Direct Black 19 | lookchem [lookchem.com]

14. Direct Black 19 - PubChem [pubchem.ncbi.nlm.nih.gov]

15. dyespigments.net [dyespigments.net]

To cite this document: BenchChem. [Direct black 19 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3276460#direct-black-19-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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